Cas no 1075756-92-1 (1-(3,5-Difluoropyridin-2-yl)ethanol)

• Product Name: 1-(3,5-Difluoropyridin-2-yl)ethanol
• CAS No: 1075756-92-1
• MF: C₇H₇F₂NO
• MW: 159.133388757706
• MDL: MFCD20226879
• CID: 1183677
• PubChem ID: 68952065
• Update Time: 2025-05-20

1-(3,5-Difluoropyridin-2-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-difluoro-2-pyridinyl)ethanol
• KB-213565
• AKOS016000454
• 1-(3,5-difluoropyridin-2-yl)ethanol
• AK118886
• SureCN1396052
• 1-(3,5-difluoropyridin-2-yl)ethanamine
• KB-213565; AKOS016000454; 1-(3,5-difluoropyridin-2-yl)ethanol; AK118886; SureCN1396052; 1-(3,5-difluoropyridin-2-yl)ethanamine;
• MFCD20226879
• 3,5-Difluoro-I+/--methyl-2-pyridinemethanol
• AKOS027253472
• BS-14407
• 1075756-92-1
• 1-(3,5-Difluoro-2-pyridyl)ethanol
• CS-0154129
• AB90520
• 1-(3,5-difluoropyridin-2-yl)ethan-1-ol
• SY128570
• DTXSID901275823
• SCHEMBL4198174
• 1-(3,5-Difluoropyridin-2-yl)ethanol

• MDL： MFCD20226879
• Inchi： 1S/C7H7F2NO/c1-4(11)7-6(9)2-5(8)3-10-7/h2-4,11H,1H3
• InChI Key： NMGPUCUNYDZMBE-UHFFFAOYSA-N
• SMILES： FC1=CC(=CN=C1C(C)O)F

Computed Properties

• Exact Mass: 159.04957017g/mol
• Monoisotopic Mass: 159.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(3,5-Difluoropyridin-2-yl)ethanol

1-(3,5-Difluoropyridin-2-yl)ethanol (CAS 1075756-92-1): A Versatile Fluorinated Pyridine Derivative in Modern Chemistry

The compound 1-(3,5-Difluoropyridin-2-yl)ethanol (CAS 1075756-92-1) represents an important fluorinated pyridine derivative with growing significance in pharmaceutical and agrochemical research. As a fluorinated pyridine building block, this molecule combines the unique electronic properties of fluorine substitution with the versatile reactivity of the pyridine scaffold, making it valuable for drug discovery and material science applications.

Structurally, 1-(3,5-Difluoropyridin-2-yl)ethanol features a pyridine ring with fluorine atoms at the 3- and 5-positions, along with an ethanol substituent at the 2-position. This specific substitution pattern enhances the molecule's hydrogen bonding capacity while maintaining good lipophilicity - a crucial balance for bioactive compounds. The presence of fluorine atoms significantly influences the compound's electronic distribution, metabolic stability, and binding affinity to biological targets.

In pharmaceutical applications, 1-(3,5-Difluoropyridin-2-yl)ethanol serves as a key intermediate for developing kinase inhibitors, particularly in oncology research. Recent studies highlight its utility in creating selective JAK inhibitors for autoimmune diseases and BTK inhibitors for hematological malignancies. The compound's ability to modulate protein-protein interactions makes it valuable for addressing challenging drug targets that traditional small molecules struggle to engage.

The agrochemical industry has also recognized the potential of 1-(3,5-Difluoropyridin-2-yl)ethanol derivatives. Researchers are exploring its incorporation into novel pesticide formulations that demonstrate improved environmental persistence and target specificity. The fluorine atoms enhance binding to insect nervous system targets while the pyridine core contributes to favorable soil mobility characteristics.

From a synthetic chemistry perspective, 1-(3,5-Difluoropyridin-2-yl)ethanol offers multiple sites for further functionalization. The hydroxyl group can undergo various transformations including etherification, esterification, or oxidation to corresponding aldehydes/ketones. The fluorine atoms participate in nucleophilic aromatic substitution reactions, enabling the introduction of diverse substituents. These synthetic handles make the compound a versatile molecular scaffold for library synthesis.

Recent advances in continuous flow chemistry have improved the synthesis of 1-(3,5-Difluoropyridin-2-yl)ethanol and related compounds. Modern approaches emphasize atom economy and green chemistry principles, reducing the environmental impact of fluorinated compound production. These developments address growing concerns about sustainable fluorination methods in the chemical industry.

The physicochemical properties of 1-(3,5-Difluoropyridin-2-yl)ethanol contribute to its utility in drug design. With calculated logP values typically ranging from 1.5-2.5, the compound exhibits ideal lipophilicity for membrane penetration while maintaining sufficient water solubility for biological availability. The fluorine atoms influence the molecule's conformational preferences and dipole moment, which are critical for target engagement.

Analytical characterization of 1-(3,5-Difluoropyridin-2-yl)ethanol typically involves NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and HPLC purity analysis. The distinct 19F NMR chemical shifts of the two fluorine atoms provide valuable information about the electronic environment and potential impurities. Modern LC-MS methods enable rapid quality control during production.

In material science applications, derivatives of 1-(3,5-Difluoropyridin-2-yl)ethanol have shown promise as components of organic electronic materials. The fluorinated pyridine unit contributes to electron transport properties while the hydroxyl group allows for polymer incorporation or surface modification. Researchers are investigating these compounds for potential use in OLED materials and organic semiconductors.

The market for 1-(3,5-Difluoropyridin-2-yl)ethanol has grown steadily, driven by increasing demand for fluorinated pharmaceutical intermediates. Current research focuses on developing more efficient synthetic routes and exploring new applications in medicinal chemistry and catalysis. The compound's unique combination of properties ensures its continued relevance in chemical research and development.

Safety considerations for handling 1-(3,5-Difluoropyridin-2-yl)ethanol follow standard laboratory protocols for fluorinated organic compounds. Proper personal protective equipment and ventilation are recommended during use. The compound's stability profile allows for storage under typical laboratory conditions, though protection from moisture and strong oxidizers is advised.

Future research directions for 1-(3,5-Difluoropyridin-2-yl)ethanol include exploration of its biological activity as a standalone compound, development of novel asymmetric synthesis methods, and investigation of its potential in metal-organic frameworks. The growing importance of fluorine in drug design ensures continued interest in this versatile building block.

For researchers working with 1-(3,5-Difluoropyridin-2-yl)ethanol, recent literature highlights several innovative applications. These include its use in developing PET radiotracers, where the fluorine atoms can be replaced with ¹⁸F for imaging applications, and as a ligand precursor for transition metal catalysts in cross-coupling reactions. The compound's versatility continues to inspire new applications across chemical disciplines.